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Compound of Interest |

Ethyl 4-(2-
Compound Name: hydroxyethyl)piperazine-1-

carboxylate

Cat. No.: B076953

Essential Safety and Handling Guide for Ethyl 4-
(2-hydroxyethyl)piperazine-1-carboxylate

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential safety protocols, personal protective
equipment (PPE) recommendations, and disposal procedures for Ethyl 4-(2-
hydroxyethyl)piperazine-1-carboxylate (CAS No. 14000-66-9).

Hazard Identification and Classification

Ethyl 4-(2-hydroxyethyl)piperazine-1-carboxylate is classified with the following hazards
according to the Globally Harmonized System (GHS).[1] Adherence to safety protocols is
crucial due to its potential health effects. The substance is considered harmful if swallowed, in

contact with skin, or inhaled.[2]
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Hazard Classification Category GHS Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Specific Target Organ Toxicity, ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3

tract irritation)

irritation

Data sourced from Aaronchem Safety Data Sheet.[1]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling this compound:

Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-

shields or goggles.

Protects against splashes and

eye irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact and
irritation.[1] Gloves should be
inspected before use and
disposed of properly after

handling.

Skin and Body Protection

Lab coat or a complete suit

protecting against chemicals.

Provides a barrier against

accidental skin exposure.[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if

ventilation is inadequate.

Necessary if working in a
poorly ventilated area or when

aerosols may be generated.[1]
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Operational and Disposal Plans

Handling and Storage:

o Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[1]
Ensure that eyewash stations and safety showers are readily accessible.

o Safe Handling Practices: Avoid contact with skin and eyes.[1] Do not breathe dust, fumes,
gas, mist, vapors, or spray. Wash hands thoroughly after handling.

o Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.
First Aid Measures:

« If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or
doctor.

e In Case of Skin Contact: Immediately wash with plenty of soap and water. If skin irritation
occurs, seek medical advice.[1]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and consult a physician.[1]

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell.[1]

Spill and Disposal Procedures:

« Spill Containment: In case of a spill, wear appropriate PPE and ensure adequate ventilation.
Avoid dust formation.[1]

o Cleanup: Sweep up the spilled material and place it in a suitable, closed container for
disposal. Do not let the product enter drains.[1]

o Disposal: Dispose of the chemical and its container at an approved waste disposal plant in
accordance with local, regional, and national regulations.
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Workflow for Safe Handling and Disposal

Caption: Workflow for the safe handling and disposal of laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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